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Compound of Interest

Compound Name: H-1-Nal-OH

Cat. No.: B556740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Properties
L-1-Naphthylalanine, identified by the CAS number 55516-54-6, is a non-proteinogenic α-

amino acid. Its structure features a naphthalene moiety attached to the alanine backbone,

rendering it a valuable tool in various biochemical and pharmaceutical applications.[1] This

bulky, aromatic side chain imparts unique properties, including hydrophobicity and intrinsic

fluorescence, making it a versatile building block in peptide and drug design.[2][3]

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

CAS Number 55516-54-6

Molecular Formula C₁₃H₁₃NO₂

Molecular Weight 215.25 g/mol [4]

IUPAC Name (2S)-2-amino-3-(naphthalen-1-yl)propanoic acid

Synonyms
(S)-α-Amino-1-naphthalenepropanoic acid, 3-(1-

Naphthyl)-L-alanine, H-1-Nal-OH, L-1-Nal-OH

Table 2: Physicochemical Properties
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Property Value Source(s)

Appearance
White to off-white powder or

crystalline solid
[5]

Melting Point 254-257 °C [4]

Boiling Point
412.3 °C at 760 mmHg

(Predicted)
[6]

Solubility

Sparingly soluble in water.

Soluble in organic solvents

such as DMSO and

chloroform.

[2]

pKa 2.21 ± 0.30 (Predicted) [4]

Spectroscopic and Toxicological Profile
While experimental spectroscopic data is not readily available in public repositories, predicted

spectral information can guide analytical characterization.

Table 3: Predicted Spectroscopic Data

Spectroscopy Type Predicted Data Highlights

¹H NMR

Spectral data for similar amino acids are

available in databases like the Human

Metabolome Database.[2][7]

¹³C NMR
Predicted spectra for related compounds can be

found in chemical databases.[5]

Mass Spectrometry
Predicted fragmentation patterns are available

on platforms like DrugBank.[8]

Table 4: Toxicological and Safety Information
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Parameter Information Source(s)

Acute Toxicity
Predicted Rat LD50: 2.0648

mol/kg
[8]

Mutagenicity
Predicted as non-mutagenic in

the Ames test.
[8]

Carcinogenicity

Predicted as a non-

carcinogen. It is important to

note that the related

compound, 1-naphthylamine,

has been studied for its

carcinogenic potential, but

these findings are not directly

transferable to L-1-

Naphthylalanine.

[8]

Safety Precautions

Avoid breathing dust. Avoid

contact with skin and eyes.

Wear appropriate personal

protective equipment.

[1]

Hazard Statements

May be harmful if swallowed.

May cause skin and eye

irritation. May cause

respiratory irritation.

[3][9]

Synthesis and Purification
The synthesis of L-1-Naphthylalanine is typically achieved through the alkylation of a protected

alanine derivative.

General Synthesis Protocol
A common synthetic route involves the reaction of a protected L-alanine derivative with 1-

(bromomethyl)naphthalene in the presence of a strong base. The protecting groups are

subsequently removed to yield the final product.
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Diagram 1: General Synthesis Workflow for L-1-Naphthylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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